Cas no 1190318-02-5 (3-bromo-7-chloro-1h-pyrrolo[2,3-c]pyridine)

• Product Name: 3-bromo-7-chloro-1h-pyrrolo[2,3-c]pyridine
• CAS No: 1190318-02-5
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD12963294
• CID: 1069960
• PubChem ID: 53412603
• Update Time: 2025-05-25

3-bromo-7-chloro-1h-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-one
• 3-bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine
• P11560
• SCHEMBL21917254
• 1H-Pyrrolo[2,3-c]pyridine, 3-bromo-7-chloro-
• DG-0704
• 3-BROMO-7-CHLORO-6-AZAINDOLE
• MFCD12963294
• DTXSID20696601
• TQP0121
• DB-366286
• CS-0056749
• 1190318-02-5
• AMY24545
• SB16163
• AKOS015991361
• 3-bromo-7-chloro-1h-pyrrolo[2,3-c]pyridine

• MDL： MFCD12963294
• Inchi： 1S/C7H4BrClN2/c8-5-3-11-6-4(5)1-2-10-7(6)9/h1-3,11H
• InChI Key： OIJZBNOCPJWYJU-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C(=NC=CC=21)Cl

Computed Properties

• Exact Mass: 229.92464g/mol
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-bromo-7-chloro-1h-pyrrolo[2,3-c]pyridine

Comprehensive Overview of 3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine (CAS 1190318-02-5)

3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine (CAS 1190318-02-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrrolopyridine derivative is characterized by the presence of both bromine and chlorine substituents, which enhance its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of kinase inhibitors and other biologically active compounds.

The compound's molecular structure, featuring a fused pyrrole-pyridine ring system, makes it a valuable intermediate in medicinal chemistry. Its halogenated nature allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. Recent studies highlight its utility in creating small-molecule therapeutics targeting neurodegenerative diseases and cancer, aligning with current trends in precision medicine.

In the context of green chemistry, 3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine has been explored for its potential in sustainable synthesis routes. With growing interest in eco-friendly methodologies, researchers are investigating catalytic processes to minimize waste and energy consumption during its production. This aligns with the broader industry shift toward environmentally benign practices, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's spectroscopic properties, which are critical for analytical validation in quality control labs. Techniques like NMR and HPLC are commonly employed to characterize its purity and stability, addressing frequent queries about analytical method development for heterocyclic compounds. These aspects are crucial for ensuring reproducibility in research and industrial applications.

From a commercial perspective, CAS 1190318-02-5 is often listed in catalogs of specialty chemical suppliers, catering to the demand for high-purity intermediates. Its pricing and availability are influenced by factors like scale-up challenges and regulatory compliance, topics frequently discussed in procurement circles. Companies seeking custom synthesis services for this compound often prioritize suppliers with robust GMP capabilities.

In summary, 3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine represents a versatile scaffold in organic and medicinal chemistry. Its relevance to drug discovery, sustainable synthesis, and analytical chemistry ensures its continued prominence in scientific literature and industrial applications. As research evolves, this compound is likely to remain a focal point for innovations in heterocyclic chemistry and beyond.